Cas no 176548-70-2 (3-Bromo-5-fluorobenzoic acid)

3-Bromo-5-fluorobenzoic acid structure
3-Bromo-5-fluorobenzoic acid structure
Product Name:3-Bromo-5-fluorobenzoic acid
CAS No:176548-70-2
MF:C7H4BrFO2
MW:219.007864952087
MDL:MFCD01569540
CID:66057
PubChem ID:135727118
Update Time:2025-04-18

3-Bromo-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-fluorobenzoic acid
    • 5-BROMO-3-FLUOROBENZOIC ACID
    • BUTTPARK 24\01-97
    • 5-Bromo-3-Fluorobenzoic Acid 3-Fluoro-5-Bromobenzoic Acid
    • 3-Bromo-5-fluorobenzoic
    • 5-fluoro-3-bromobenzoic acid
    • 3-bromo-5-fluorobenzoate
    • 3-fluoro-5-bromobenzoic acid
    • 3 - broMine - 5 - fluoro benzoic acid
    • 3-Bromo-5-fluorobenzoicacid
    • 3-Bromo-5-fluorobenzoic acid 98%
    • 3-FLUORO-5-BROMOBENZOIC ACID 98%
    • 3-BroMo-5-fluorobenzoic Acid, 97+%
    • 3-bromo-5-fluoro-benzoic Acid
    • Benzoic acid, 3-bromo-5-fluoro-
    • 3-bromo-5-fluoro benzoic acid
    • PubChem2154
    • KSC497I1J
    • KLSLJMGWUPAQGZ-UHFFFAOYSA-N
    • WT004
    • SBB063441
    • EBD581145
    • RP2715
    • AM20061158
    • SCHEMBL560207
    • NCGC00341565-01
    • J-512014
    • CS-W002790
    • AC-3910
    • EN300-39998
    • B3782
    • AB09246
    • DTXSID10378388
    • AKOS005255018
    • MFCD01569540
    • 176548-70-2
    • FT-0643707
    • AB01333654-02
    • Z406678876
    • 3-Bromo-5-fluorobenzoic acid, AldrichCPR
    • SY016894
    • PS-7899
    • DB-023780
    • DB-024238
    • MDL： MFCD01569540
    • Inchi： 1S/C7H4BrFO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
    • InChI Key： KLSLJMGWUPAQGZ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC(C(=O)O)=C1)F

Computed Properties

  • Exact Mass: 217.93800
  • Monoisotopic Mass: 217.93787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Melting Point: 142.0 to 146.0 deg-C
  • Boiling Point: 303.3℃ at 760 mmHg
  • Flash Point: 137.3℃
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 37.30000
  • LogP: 2.28640

3-Bromo-5-fluorobenzoic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P280G,P305
    P351
    P338
  • Hazard Category Code： 36/37/38-36-22
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38
  • Safety Term：26-36/37/39

3-Bromo-5-fluorobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Bromo-5-fluorobenzoic acid Production Method

3-Bromo-5-fluorobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:176548-70-2)3-Bromo-5-fluorobenzoic acid
Order Number:A1550
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:03
Price ($):323.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:176548-70-2)3-溴-5-氟苯甲酸
Order Number:LE2891793
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:176548-70-2)3-Bromo-5-fluorobenzoic acid
A1550
Purity:99%
Quantity:500g
Price ($):323.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:176548-70-2)3-溴-5-氟苯甲酸
LE2891793
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email